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Compound of Interest

Compound Name: Diphosphorus tetraiodide

Cat. No.: B084567 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Diphosphorus tetraiodide (P₂I₄) is an inorganic compound with the chemical formula P₂I₄. It

is an orange crystalline solid that serves as a versatile reagent in both inorganic and organic

synthesis.[1][2] This technical guide provides a detailed overview of the physical and chemical

properties of P₂I₄, including its synthesis, structure, reactivity, and key applications, with a focus

on quantitative data and experimental methodologies.

Physical Properties
Diphosphorus tetraiodide is a solid at room temperature, appearing as orange to red powder

or triclinic needles.[3][4] It is the most stable of the diphosphorus tetrahalides.[1][5] The

compound is sensitive to moisture and should be handled under anhydrous conditions.[6]
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Property Value Reference

Molecular Formula P₂I₄ [3]

Molecular Weight 569.57 g/mol [3][5]

Appearance
Orange to red crystalline

solid/powder, triclinic needles
[1][2][3][4]

Melting Point 124-127 °C (decomposes) [3][5]

Crystal System Triclinic [6]

Space Group P-1 [6]

P–P Bond Length 2.230 Å [2][5][6]

³¹P NMR (solid state) +127 ppm [6]

³¹P NMR (in solution) ~+106 ppm [6]

P-P Bond Dissociation Energy ~200 kJ/mol [6]

Chemical Properties and Reactivity
Diphosphorus tetraiodide is a notable compound where phosphorus exists in the +2

oxidation state.[1][2] Its chemistry is characterized by the reactivity of both the phosphorus-

phosphorus and phosphorus-iodine bonds. It acts as a potent deoxygenating agent and a

reducing agent in various chemical transformations.[1][6]

Key Chemical Reactions
Reaction with Bromine: P₂I₄ undergoes halogen exchange reactions with bromine, forming

mixed phosphorus trihalides with the general formula PI₃₋ₙBrₙ.[1][6]

Oxidation with Sulfur: It reacts with sulfur to form P₂S₂I₄, a compound that retains the P-P

covalent bond.[1][2][6]

Hydrolysis: Diphosphorus tetraiodide is sensitive to moisture and undergoes hydrolysis. It

is a key intermediate in the formation of phosphonium iodide (PH₄I) in reactions involving
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elemental phosphorus and water.[6] The hydrolysis involves a nucleophilic attack by water

on the P-I bonds.[6]

Lewis Base Activity: The phosphorus atoms in P₂I₄ can donate electron density, allowing it to

act as a Lewis base with suitable Lewis acids.[6]

Applications in Organic Synthesis
P₂I₄ is a valuable reagent in organic chemistry, primarily for its deoxygenating capabilities

under mild conditions.[6] Key applications include:

Deprotection: Conversion of acetals and ketals back to their parent aldehydes and ketones.

[1][2][6]

Alkene Synthesis: Conversion of epoxides into alkenes and glycols into trans-alkenes (Kuhn-

Winterstein reaction).[1][6]

Nitrile Formation: Dehydration of aldoximes to their corresponding nitriles.[1][2][6]

Cyclization: Cyclization of 2-aminoalcohols to form aziridines.[1][6]

Bromination: Decarboxylative bromination of α,β-unsaturated carboxylic acids to yield

unsaturated bromides.[6]

Experimental Protocols
Synthesis of Diphosphorus Tetraiodide
Several methods are established for the synthesis of P₂I₄.

1. Disproportionation of Phosphorus Triiodide (PI₃): This method involves the disproportionation

of PI₃ in a dry ether solvent.[2][5]

Reaction: 2 PI₃ → P₂I₄ + I₂

Protocol:

In a round-bottom flask equipped with a reflux condenser and a drying tube, dissolve

phosphorus triiodide in anhydrous diethyl ether.
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Gently heat the solution to reflux. The less soluble P₂I₄ will precipitate out of the solution.

After the reaction is complete (indicated by the cessation of iodine evolution), cool the

mixture to room temperature.

Filter the orange-red crystals of P₂I₄ under an inert atmosphere.

Wash the crystals with cold, dry ether and dry under vacuum.

2. Reaction of Phosphorus Trichloride (PCl₃) with Potassium Iodide (KI): This synthesis is

performed under anhydrous conditions.[2][5]

Protocol:

In a three-necked flask fitted with a mechanical stirrer, dropping funnel, and a reflux

condenser, place a suspension of finely powdered potassium iodide in anhydrous hexane.

Slowly add a solution of phosphorus trichloride in hexane from the dropping funnel with

vigorous stirring.

After the addition is complete, reflux the mixture for several hours.

Cool the reaction mixture and filter to remove potassium chloride and unreacted

potassium iodide.

Evaporate the solvent from the filtrate under reduced pressure to obtain crude P₂I₄.

Recrystallize the product from a suitable solvent like carbon disulfide.

Characterization Techniques
Single-Crystal X-ray Diffraction (XRD): Confirms the centrosymmetric structure, P-P bond

length of 2.230 Å, and covalent P-I bonds.[6]

Raman Spectroscopy: Identifies vibrational modes of the P-P bond (around 350 cm⁻¹) and

P-I stretching (around 200 cm⁻¹).[6]

Infrared (IR) Spectroscopy: Useful for detecting impurities such as residual PI₃.[6]
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³¹P Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides information about the

chemical environment and bonding of the phosphorus atoms. Solid-state ³¹P NMR shows an

isotropic chemical shift of +127 ppm, while in solution, the shift is approximately +106 ppm.

[6]
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Caption: Synthetic routes to Diphosphorus Tetraiodide.

P₂I₄

[P₂(OH)I₃]

 Nucleophilic Attack

H₂O

Phosphonium Iodide

Phosphorus Oxyacids

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b084567
https://www.benchchem.com/product/b084567?utm_src=pdf-body-img
https://www.benchchem.com/product/b084567?utm_src=pdf-body
https://www.benchchem.com/product/b084567?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Simplified Hydrolysis Pathway of P₂I₄.
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Caption: General Workflow for Deoxygenation Reactions using P₂I₄.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b084567#physical-and-chemical-properties-of-p-i]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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